Cas no 13500-58-8 (Proline,4-ethoxy-1-methyl-, L-trans- (8CI))

• Product Name: Proline,4-ethoxy-1-methyl-, L-trans- (8CI)
• CAS No: 13500-58-8
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 119666
• PubChem ID: 45116055
• Update Time: 2025-04-18

Proline,4-ethoxy-1-methyl-, L-trans- (8CI) Chemical and Physical Properties

Names and Identifiers

• Proline,4-ethoxy-1-methyl-, L-trans- (8CI)
• (2S,4R)-4-Ethoxy-1-methylpyrrolidine-2-carboxylic acid
• 13500-58-8
• Proline, 4-ethoxy-1-methyl-, L-trans- (8CI)

• Inchi： 1S/C8H15NO3/c1-3-12-6-4-7(8(10)11)9(2)5-6/h6-7H,3-5H2,1-2H3,(H,10,11)/t6-,7+/m1/s1
• InChI Key： ZNJQFKPJHLPEDX-RQJHMYQMSA-N
• SMILES： O(CC)[C@H]1CN(C)[C@H](C(=O)O)C1

Computed Properties

• Exact Mass: 173.10525
• Monoisotopic Mass: 173.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.77